![molecular formula C6H6N4OS B6263249 5-methoxythiazolo[5,4-d]pyrimidin-2-amine CAS No. 920313-63-9](/img/no-structure.png)
5-methoxythiazolo[5,4-d]pyrimidin-2-amine
Overview
Description
5-Methoxythiazolo[5,4-d]pyrimidin-2-amine is a chemical compound with the molecular formula C6H6N4OS . It has a molecular weight of 182.21 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H6N4OS/c1-11-6-8-2-3-4(10-6)12-5(7)9-3/h2H,1H3,(H2,7,9) . This indicates the presence of a methoxy group attached to the thiazolo[5,4-d]pyrimidine core.Physical And Chemical Properties Analysis
This compound is a solid compound . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
5-methoxythiazolo[5,4-d]pyrimidin-2-amine has a wide range of applications in scientific research. It is used in the synthesis of a variety of drugs, including antimalarial drugs, anti-inflammatory drugs, and antibiotics. It is also used in the synthesis of a variety of other compounds, including dyes, fluorescent probes, and organic catalysts. This compound is also used in the synthesis of polymers and other materials.
Mechanism of Action
The exact mechanism of action of 5-methoxythiazolo[5,4-d]pyrimidin-2-amine is not fully understood. However, it is believed that this compound acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). Inhibition of COX-2 can lead to a reduction in inflammation and pain. This compound is also believed to have antioxidant properties, which can help protect cells from damage caused by free radicals.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including COX-2. It has also been shown to have anti-inflammatory, antifungal, and antioxidant properties. In addition, this compound has been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The use of 5-methoxythiazolo[5,4-d]pyrimidin-2-amine in laboratory experiments has several advantages. It is relatively easy to synthesize and has a wide range of applications in scientific research. It is also relatively stable, making it suitable for long-term storage. The main limitation of this compound is that it is a relatively new compound and its exact mechanism of action is not fully understood.
Future Directions
There are a number of potential future directions for research on 5-methoxythiazolo[5,4-d]pyrimidin-2-amine. Further research is needed to better understand its mechanism of action and to identify its potential applications in the treatment of various diseases. In addition, further research is needed to identify new synthesis methods and to explore its potential uses in the synthesis of other compounds. Finally, further research is needed to explore its potential as an antioxidant and to identify any potential adverse effects.
Synthesis Methods
5-methoxythiazolo[5,4-d]pyrimidin-2-amine can be synthesized through a variety of methods. The most common method is the reaction of 2-amino-5-thiazolecarboxylic acid with dimethylformamide in the presence of sodium hydroxide. This reaction produces a mixture of this compound and 3-methylthiazole-4-carboxylic acid, which can be separated by column chromatography. Other methods for synthesizing this compound include the reaction of 2-amino-5-thiazolecarboxylic acid with dimethyl sulfoxide in the presence of sodium hydroxide and the reaction of 5-methoxy-2-thiazolamine with dimethylformamide in the presence of sodium hydroxide.
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and, if in eyes, rinsing cautiously with water for several minutes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methoxythiazolo[5,4-d]pyrimidin-2-amine involves the condensation of 2-amino-4-methoxy-5-nitrothiazole with ethyl acetoacetate, followed by reduction of the resulting intermediate and cyclization to form the final product.", "Starting Materials": [ "2-amino-4-methoxy-5-nitrothiazole", "ethyl acetoacetate", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Condensation of 2-amino-4-methoxy-5-nitrothiazole with ethyl acetoacetate in the presence of acetic acid and sulfuric acid to form the intermediate 5-methoxy-2-(2-oxo-2-phenylethyl)thiazole.", "Step 2: Reduction of the intermediate with sodium borohydride in the presence of acetic acid and water to form the intermediate 5-methoxy-2-(2-hydroxy-2-phenylethyl)thiazole.", "Step 3: Cyclization of the intermediate with sodium hydroxide in the presence of ethyl acetate and water to form the final product 5-methoxythiazolo[5,4-d]pyrimidin-2-amine." ] } | |
CAS RN |
920313-63-9 |
Molecular Formula |
C6H6N4OS |
Molecular Weight |
182.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
